Lanthanum(III) hydroxide
Overview
Description
Lanthanum(III) hydroxide, also known as this compound, is a useful research compound. Its molecular formula is La(OH)3 and its molecular weight is 192.952 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Inorganic Chemicals - Metals - Metals, Rare Earth - Lanthanoid Series Elements - Lanthanum - Supplementary Records. The United Nations designated GHS hazard class pictogram is Corrosive, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Extraction and Separation of Lanthanides : Lanthanum(III) hydroxide has been found to extract as hydroxide complexes in systems like tri-n-octylphosphine oxide and chloroform solutions. This extraction process shows high selectivity and is notable for lanthanide separations (Cecconie & Freiser, 1990).
Study of Precipitation pH Values : Research has focused on determining the precipitation pH values of lanthanum and other lanthanides in various solutions, providing insights into the chemistry of these elements (Suzuki et al., 1986).
Cytotoxic Activity and Biomedical Applications : Lanthanum(III) complexes with bis-coumarins have been synthesized and characterized for their cytotoxic activity against human tumor cell lines, indicating potential applications in cancer therapy (Kostova et al., 2006).
Nanotechnology : The formation of lanthanum(III) carbonate hydroxide particles and their conversion into oxides has been studied, with applications in the synthesis of uniform spherical particles (Hamada et al., 1993).
Environmental Applications : Lanthanum hydroxide has been evaluated for its efficiency in removing arsenate from aqueous solutions, demonstrating its potential as a selective adsorbent for water purification (Wang et al., 2020).
Preparation and Characterization of Colloids : Research on the preparation of this compound colloids and their structures, such as tactoid structures, provides insights into colloid chemistry (Musić & Šipalo-žuljević, 1978).
Defluoridation Studies : Studies on the removal of fluoride from aqueous solutions using lanthanum hydroxide highlight its potential in addressing fluoride contamination in water sources (Na & Park, 2010).
Sorption Studies : The potential of this compound-based materials in the sorption of phosphate ions has been investigated, contributing to environmental remediation efforts (Lesnichaya et al., 2009).
Mechanism of Action
Target of Action
Lanthanum(III) hydroxide, a hydroxide of the rare-earth element lanthanum , primarily targets phosphates in the environment . It is known to be an effective adsorbent for arsenate removal from aqueous solutions .
Mode of Action
This compound interacts with its targets by ionic binding and precipitation of insoluble complexes within the lumen of the intestine . This prevents the absorption of dietary phosphate . In the case of arsenate removal, it forms inner-sphere surface complexes .
Biochemical Pathways
The biochemical pathways affected by this compound are primarily related to phosphate metabolism . By binding to phosphates, it can effectively reduce serum phosphorus levels . This action is particularly beneficial in conditions like chronic kidney disease (CKD), where phosphate homeostasis is disrupted .
Pharmacokinetics
This compound exhibits low oral bioavailability (~0.001%) . The small fraction that is absorbed is excreted predominantly in bile, with less than 2% being eliminated by the kidneys . This results in similar plasma exposure and pharmacokinetics in healthy human volunteers and CKD stage 5 patients . With almost complete plasma protein binding, free lanthanum concentrations in patients at steady state are <3 pg/mL .
Result of Action
The primary result of this compound’s action is the reduction of serum phosphorus levels . This can delay the progression of kidney failure and protect renal function . Additionally, it can suppress the development of vascular calcification , a common complication in CKD .
Action Environment
This compound is water-soluble and may spread in water systems . It is likely to be mobile in the environment due to its water solubility . Its action, efficacy, and stability can be influenced by environmental factors such as pH and the presence of other ions .
Safety and Hazards
Future Directions
Lanthanum(III) hydroxide has been used increasingly as a catalyst material. When La2O3 particles are prepared from lanthanum hydroxide (La(OH)3) by thermal processes under air, various oxycarbonate phases are formed which are resistant to thermal hydroxylation . Future research directions include the development of La-based adsorbents for phosphate removal and recovery, direct comparisons among La compounds using more complex matrices such as wastewater and river water, and more pilot-scale studies involving La-based adsorbents .
Biochemical Analysis
Biochemical Properties
Lanthanum(III) hydroxide has been found to interact with various biomolecules. For instance, it has been shown to have a significant effect on vascular calcification caused by chronic renal failure hyperphosphatemia . This indicates that this compound can interact with enzymes and proteins involved in these processes.
Cellular Effects
This compound has been shown to have a protective effect on renal function, indicating that it can influence cell function . It can also postpone the progression of chronic renal failure, suggesting that it may impact cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with the NF-κB signal transduction pathway . This pathway is crucial for many cellular processes, including immune response, inflammation, and cell survival. This compound can mitigate vascular calcification via this pathway .
Temporal Effects in Laboratory Settings
In laboratory settings, this compound has been shown to have long-term effects on cellular function . It can effectively reduce serum phosphorus levels, delay the process of renal failure, and protect renal function .
Dosage Effects in Animal Models
While specific dosage effects of this compound in animal models are not mentioned in the available literature, its overall beneficial effects on renal function and vascular calcification have been noted .
Metabolic Pathways
Its interaction with the NF-κB signal transduction pathway suggests that it may influence several metabolic processes .
Transport and Distribution
Its biochemical effects suggest that it may be distributed in areas where the NF-κB pathway is active .
Subcellular Localization
Given its interaction with the NF-κB pathway, it may be localized in areas of the cell where this pathway is active .
Properties
IUPAC Name |
lanthanum;trihydrate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/La.3H2O/h;3*1H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMGJQFHWVMDJKK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.O.O.[La] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H6LaO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5065778 | |
Record name | Lanthanum hydroxide (La(OH)3) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5065778 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.952 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder | |
Record name | Lanthanum hydroxide (La(OH)3) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
CAS No. |
14507-19-8 | |
Record name | Lanthanum hydroxide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014507198 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Lanthanum hydroxide (La(OH)3) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Lanthanum hydroxide (La(OH)3) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5065778 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Lanthanum trihydroxide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.034.994 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Q1: How does Lanthanum(III) hydroxide remove pollutants from water?
A: this compound exhibits a strong affinity for certain pollutants, particularly oxyanions like arsenate (As(V)) and chromate (Cr(VI)). This interaction likely involves chemisorption, where the pollutant ions bind to the surface of La(OH)₃ through strong chemical bonds. [] This effectively traps the pollutants, removing them from the water.
Q2: What factors influence the effectiveness of this compound in removing pollutants?
A2: Several factors can impact La(OH)₃'s sorption capacity.
- pH: The pH of the solution significantly affects the surface charge of La(OH)₃ and the speciation of the target pollutants, influencing their binding affinity. []
- Temperature: Research indicates that the sorption process is endothermic, meaning higher temperatures generally enhance pollutant removal. []
- Presence of competing ions: Other ions present in the solution can compete with the target pollutants for binding sites on La(OH)₃, potentially reducing its effectiveness. Phosphate, for instance, was found to be a strong competitor for binding sites. []
Q3: How does the incorporation of this compound into a resin matrix affect its performance?
A3: Embedding La(OH)₃ within a polymer matrix, such as poly(hydroxamic acid) (PHA), offers several advantages:
- Improved stability: La(OH)₃ embedded within PHA (LaOHPHA) exhibits enhanced stability in acidic environments compared to pure La(OH)₃. []
- Potential for regeneration: The LaOHPHA resin can be regenerated and reused for multiple cycles of pollutant removal, though its efficiency might decrease over time. []
Q4: What are the potential applications of this compound in environmental remediation?
A4: The research suggests that both La(OH)₃ and LaOHPHA hold promise for:
- Treating industrial wastewater: These materials effectively remove arsenic from wastewater samples, particularly those with lower initial arsenic concentrations. For instance, over 90% arsenic removal was achieved from a wood treatment industry wastewater sample. []
- Remediating contaminated water sources: Due to its high sorption capacity for arsenic and chromium, La(OH)₃ could be utilized in treating water contaminated with these pollutants. []
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